Cas no 483-57-8 (Fervenulin)

• Product Name: Fervenulin
• CAS No: 483-57-8
• MF: C₇H₇N₅O₂
• MW: 193.162780046463
• CID: 1518501
• PubChem ID: 249646
• Update Time: 2025-10-31

Fervenulin Chemical and Physical Properties

Names and Identifiers

• Fervenulin
• Phervenulin
• U-7118
• Pulanomycin
• Antibiotic 10204-BII
• Planomycin
• Ai3-50812
• Compound 7215
• 6,8-dimethyl-8H-pyrimido[5,4-e][1,2,4]triazine-5,7-dione
• Fervenuline
• 10204-Bii
• 6.8-Dimethyl-5.7-dioxo-5.6.7.8-tetrahydro-pyrimido&lt
• 5.4-e&gt
• -as-triazin
• Kc 1017
• 6,8-Dimethyl-8H-pyrimido[5,4-e][1,2,4]triazin-5,7-dion
• Phervenulin; U-7118; Pulanomycin; Antibiotic 10204-BII; Planomycin; Ai3-50812; Compound 7215; 6,8-dimethyl-8H-pyrimido[5,4-e][1,2,4]triazine-5,7-dione; Fervenuline; 10204-Bii; 6.8-Dimethyl-5.7-dioxo-5.6.7.8-tetrahydro-pyrimido< 5.4-e> -as-triazin; Kc 1017; 6,8-Dimethyl-8H-pyrimido[5,4-e][1,2,4]triazin-5,7-dion;
• UNII-1LVQ80W0BM
• Pyrimido[5,2,4-triazine-5,7(6H,8H)-dione, 6,8-dimethyl-
• FERVENULIN [MI]
• 483-57-8
• NSC 68158
• RRTKVYSLIGQWCO-UHFFFAOYSA-N
• 102646-55-9
• 6,8-Dimethylpyrimido[5,4-E]-1,2,4-triazine-5,7(6H,8H)-dione
• HMS1691K15
• Pyrimido[5,7(6H,8H)-dione, 6,8-dimethyl-
• 6,8-Dimethylpyrimido(5,4-e)-as-triazine-5,7(6H,8H)dione
• DTXSID601032309
• Antibiotic 10204-BII;10204-Bii; Planomycin; KC 1017
• 6,4-e]-as-triazine-5,7(6H,8H)-dione
• 6,8-DIMETHYLPYRIMIDO(5,4-E)-1,2,4-TRIAZINE-5,7-(6H,8H)-DIONE
• BCP31998
• NSC68158
• CCG-16573
• Pyrimido(5,4-e)-1,2,4-triazine-5,7(6H,8H)-dione, 6,8-dimethyl-
• CHEBI:201828
• NSC-68158
• Q27252587
• SCHEMBL2264237
• 1LVQ80W0BM
• HY-121325
• Pyrimido(5,4-e)-as-triazine-5,7(6H,8H)-dione, 6,8-dimethyl-
• Pulanomycin (Salt/Mix)
• 6,8-Dimethylpyrimido(5,4-e)-as-triazine-5,7(6H,8H)-dione
• 6,8-dimethyl-5H,6H,7H,8H-pyrimido[5,4-e][1,2,4]triazine-5,7-dione
• CS-0081443
• 6,8-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
• U 7118
• FH-3582-A
• AKOS000714962
• 6,8-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7(6H,8H)-dione
• STK177196

• Inchi： 1S/C7H7N5O2/c1-11-5-4(8-3-9-10-5)6(13)12(2)7(11)14/h3H,1-2H3
• InChI Key： RRTKVYSLIGQWCO-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C2C(=NN=CN=2)N1C)=O

Computed Properties

• Exact Mass: 193.06011
• Monoisotopic Mass: 193.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.4225 (rough estimate)
• Melting Point: 178-179°
• Boiling Point: 329.37°C (rough estimate)
• Refractive Index: 1.8000 (estimate)
• PSA: 79.29
• LogP: -1.57780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Fervenulin

Recent Advances in Fervenulin (483-57-8) Research: A Comprehensive Review

Fervenulin, a compound with the CAS number 483-57-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic alkaloid, originally isolated from microbial sources, exhibits a range of biological activities that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to Fervenulin, highlighting key advancements and future directions.

One of the most notable developments in Fervenulin research is its identification as a potent inhibitor of certain enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Fervenulin effectively targets the ATP-binding site of kinases involved in inflammatory signaling. The study utilized X-ray crystallography to reveal the precise molecular interactions between Fervenulin and its target, providing a structural basis for its inhibitory activity. These findings have important implications for the development of novel anti-inflammatory agents.

In addition to its kinase inhibitory properties, recent investigations have explored Fervenulin's potential as an anticancer agent. Research conducted at the National Cancer Institute showed that Fervenulin induces apoptosis in several cancer cell lines, particularly those with mutations in the p53 pathway. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development. Mechanistic studies suggest that Fervenulin triggers DNA damage responses and disrupts mitochondrial function, leading to programmed cell death.

The synthetic chemistry community has also made significant progress in developing efficient routes for Fervenulin production. A 2024 paper in Organic Letters described a novel asymmetric synthesis approach that improves yield and enantioselectivity. This advancement addresses previous challenges in obtaining sufficient quantities of high-purity Fervenulin for preclinical studies. The new synthetic protocol employs a cascade cyclization strategy that reduces the number of steps and minimizes the use of hazardous reagents.

Pharmacokinetic studies of Fervenulin have revealed both promising features and limitations that need to be addressed. While the compound demonstrates good oral bioavailability in rodent models, its metabolic stability in human liver microsomes remains suboptimal. Recent efforts in medicinal chemistry have focused on structural modifications to improve metabolic stability without compromising biological activity. These structure-activity relationship studies have identified key positions on the Fervenulin scaffold that can be modified to enhance drug-like properties.

Looking forward, the research community anticipates several important directions for Fervenulin development. Combination therapy approaches, particularly with existing chemotherapeutic agents, show promise in preliminary studies. Additionally, the exploration of Fervenulin derivatives with improved selectivity profiles represents an active area of investigation. As the understanding of Fervenulin's molecular targets expands, so too does its potential application across multiple therapeutic areas, including infectious diseases and neurodegenerative disorders.

In conclusion, Fervenulin (483-57-8) continues to emerge as a versatile compound with significant therapeutic potential. The recent advances in understanding its mechanism of action, improving its synthesis, and exploring its biological activities have positioned it as a compelling subject for further pharmaceutical development. Ongoing research efforts are expected to translate these discoveries into clinical candidates in the coming years, potentially offering new treatment options for various diseases.